2-cyclopropyl-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)acetamide

• IUPAC Name: 2-cyclopropyl-N-[1-phenyl-2-(triazol-2-yl)ethyl]acetamide
• InChI: InChI=1S/C15H18N4O/c20-15(10-12-6-7-12)18-14(11-19-16-8-9-17-19)13-4-2-1-3-5-13/h1-5,8-9,12,14H,6-7,10-11H2,(H,18,20)
• InChI Key: SNEAUUCJEZXCJU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CC(=O)NC(CN2N=CC=N2)C3=CC=CC=C3
• Molecular Formula: C15H18N4O
• Molecular Weight: 270.33 g/mol

Description

2-cyclopropyl-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)acetamide, also known as CPYAA, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CPYAA belongs to the class of cyclopropyl amides, which have been found to exhibit a range of biological activities, including anti-inflammatory, analgesic, and antitumor effects.

Scientific Research Applications

Synthesis and Structural Analysis

• Research on compounds structurally related to 2-Cyclopropyl-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)acetamide has shown innovative synthetic routes and structural elucidation through various analytical techniques. For example, studies have detailed the synthesis of triazole derivatives and their characterization using spectroscopic methods to understand their molecular structure and potential chemical properties (Bilyi et al., 2015).

Biological Activities

• Some compounds within this chemical family have been evaluated for their biological activities, including antimicrobial, anticancer, and insecticidal effects. For instance, certain triazole derivatives have been tested for their efficacy against various cancer cell lines and microbes, indicating their potential as therapeutic agents (Ostapiuk et al., 2015). Another study highlighted the synthesis and insecticidal assessment against the cotton leafworm, showcasing the compound's application in agriculture (Fadda et al., 2017).

Antitumor and Antimicrobial Screening

• Novel triazole compounds have been synthesized and evaluated for their antitumor and antimicrobial activities, demonstrating significant inhibitory effects on certain cancer lines and microbial species. This underscores their potential in developing new therapeutic agents with targeted action against specific pathologies (Albratty et al., 2017).

Chemical Properties and Reactivity

• Studies have also explored the chemical reactivity and properties of triazole compounds, including their interactions in various chemical reactions and the influence of substituents on their behavior. This research is crucial for designing compounds with tailored properties for specific applications, ranging from material science to pharmaceuticals (Pryadeina et al., 2008).

Mechanism of Action

Target of Action

Compounds containing imidazole and indole moieties, which are structurally similar to the triazole ring in the compound, are known to interact with a broad range of targets . These targets include various enzymes, receptors, and proteins involved in numerous biological processes.

Mode of Action

It’s known that compounds with similar structures can bind with high affinity to multiple receptors , potentially altering their function and leading to various biological effects .

Biochemical Pathways

Derivatives of imidazole and indole, which share structural similarities with this compound, are known to influence a variety of biochemical pathways . These pathways are involved in a wide range of biological activities, including antimicrobial, anti-inflammatory, antitumor, antidiabetic, antiviral, antioxidant activities, and more .

Result of Action

Compounds with similar structures have been reported to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, antitumor, antidiabetic, antiviral, antioxidant activities, and more .